Cas no 84499-78-5 ((1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride)

(1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-amine hydrochloride is a chiral amine derivative featuring a trifluoromethylphenyl group, which enhances its utility in pharmaceutical and agrochemical applications. The compound’s stereospecific (S)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and drug development. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, improving bioavailability. As a hydrochloride salt, it offers enhanced solubility and handling properties, facilitating its use in synthetic processes. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including CNS-active compounds and enzyme inhibitors. Its well-defined structure and consistent purity make it a reliable choice for research and industrial applications requiring precise chiral building blocks.
(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride structure
84499-78-5 structure
Product Name:(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
CAS No:84499-78-5
MF:C9H11ClF3N
MW:225.638551950455
MDL:MFCD11035901
CID:60712
PubChem ID:45073250
Update Time:2025-06-09

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
    • (1S)-1-[4-(trifluoromethyl)phenyl]ethanamine,hydrochloride
    • (S)-1-(4-(Trifluoromethyl)phenyl)-ethanamine hydrochloride
    • (S)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE-HCL
    • Benzenemethanamine,a-methyl-4-(trifluoromethyl)-, hydrochloride,(S)-
    • Y10173
    • (1S)-1-[4-(Trifluoromethyl)phenyl]ethanamine;hydrochloride
    • (1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
    • AS-70406
    • EN300-173249
    • AKOS016843053
    • SCHEMBL20266800
    • JVLWNYKROJNLAS-RGMNGODLSA-N
    • MFCD11035901
    • (S)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride
    • (s)-1-(4-(trifluoromethyl)phenyl)ethylamine hcl
    • 84499-78-5
    • A864116
    • Z1815155526
    • CS-0000152
    • (S)-1-[4-(Trifluoromethyl)phenyl]ethylamine HCl
    • DTXSID10662698
    • (S)-1-[4-(TRIFLUOROMETHYL)PHENYL]ETHYLAMINE HYDROCHLORIDE
    • (1S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
    • Benzenemethanamine, α-methyl-4-(trifluoromethyl)-, hydrochloride, (S)- (ZCI)
    • Benzenemethanamine, α-methyl-4-(trifluoromethyl)-, hydrochloride, (αS)- (9CI)
    • (S)-1-[4-(Trifluoromethyl)phenyl]ethan-1-amine hydrochloride
    • MDL： MFCD11035901
    • Inchi： 1S/C9H10F3N.ClH/c1-6(13)7-2-4-8(5-3-7)9(10,11)12;/h2-6H,13H2,1H3;1H/t6-;/m0./s1
    • InChI Key： JVLWNYKROJNLAS-RGMNGODLSA-N
    • SMILES： C(C1C=CC([C@@H](N)C)=CC=1)(F)(F)F.Cl

Computed Properties

  • Exact Mass: 225.05300
  • Monoisotopic Mass: 225.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • PSA: 26.02000
  • LogP: 4.22740

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019108879-1g
(S)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
 84499-78-5 95%
1g
 $453.68 2023-08-31
ChemScence
CS-0000152-100mg
(S)-1-(4-(Trifluoromethyl)phenyl)ethan-1-amine hydrochloride
 84499-78-5 98.15%
100mg
 $55.0 2022-04-26
ChemScence
CS-0000152-250mg
(S)-1-(4-(Trifluoromethyl)phenyl)ethan-1-amine hydrochloride
 84499-78-5 98.15%
250mg
 $93.0 2022-04-26
ChemScence
CS-0000152-1g
(S)-1-(4-(Trifluoromethyl)phenyl)ethan-1-amine hydrochloride
 84499-78-5 98.15%
1g
 $245.0 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S15590-100mg
(S)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
 84499-78-5 95%
100mg
 ¥266.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S15590-1g
(S)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
 84499-78-5 95%
1g
 ¥1195.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S15590-250mg
(S)-1-(4-(Trifluoromethyl)phenyl)ethanamine hydrochloride
 84499-78-5 95%
250mg
 ¥450.0 2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FP589-100mg
(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
 84499-78-5 95+%
100mg
 1252CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FP589-250mg
(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
 84499-78-5 95+%
250mg
 2306CNY 2021-05-08
Fluorochem
211238-250mg
S)-1-[4-(Trifluoromethyl)phenyl]ethylamine hydrochloride
 84499-78-5 95%
250mg
 ￡273.00 2022-02-28

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Production Method

Production Method 1

911372-69-5 911372-69-5
84499-78-5 84499-78-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 2

84499-78-5 84499-78-5
Reaction Conditions
1.1 Reagents: Lithium tri-sec-butylborohydride Solvents: Tetrahydrofuran ;  3 h, 0 °C → rt
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

Production Method 3

709-63-7 709-63-7
196929-78-9 196929-78-9
84499-78-5 84499-78-5
Reaction Conditions
1.1 Reagents: Titanium ethoxide
2.1 Reagents: Lithium tri-sec-butylborohydride Solvents: Tetrahydrofuran ;  3 h, 0 °C → rt
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt
Reference
Reversal of Diastereofacial Selectivity in Hydride Reductions of N-tert-Butanesulfinyl Imines
Colyer, John T.; et al, Journal of Organic Chemistry, 2006, 71(18), 6859-6862

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Raw materials

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Preparation Products

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84499-78-5)(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
Order Number:A864116
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:44
Price ($):150.0/751.0
Email:sales@amadischem.com

(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride Related Literature

84499-78-5 ((1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:84499-78-5)(1S)-1-[4-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
A864116
Purity:99%/99%
Quantity:1g/5g
Price ($):150.0/751.0
Email